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Compound of Interest

Compound Name: 4-Chlorobutanamide

Cat. No.: B1293659

For researchers and scientists engaged in drug development and chemical synthesis, the
quality and purity of starting materials are paramount. 4-Chlorobutanamide (CAS No. 2455-
04-1), a key intermediate in various synthetic pathways, is no exception. This technical guide
provides an in-depth overview of reputable suppliers for high-purity 4-Chlorobutanamide and
outlines essential quality control methodologies to ensure the integrity of your research.

Reputable Suppliers and Product Specifications

Sourcing high-purity 4-Chlorobutanamide requires careful consideration of the supplier's
quality assurance practices. While several chemical suppliers list this compound, the level of
analytical data and guaranteed purity can vary significantly. Below is a comparative summary of
prominent suppliers.
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Key Considerations for Procurement:

 Certificate of Analysis (CoA): Always request a batch-specific CoA from the supplier. As
offered by companies like Simson Pharma, a comprehensive CoA provides critical data on
purity (often determined by HPLC), identity (confirmed by methods like NMR and Mass
Spectrometry), and levels of any detected impurities.[1][2]
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o Purity Specifications: For applications in drug development and sensitive chemical synthesis,
a purity of 295% is often the minimum acceptable threshold.[6] It is crucial to verify this with
the supplier.

o Supplier Reputation: Established suppliers with a history of providing high-quality research
chemicals and transparent documentation are generally preferred.

Essential Quality Control Protocols for 4-
Chlorobutanamide

For critical research applications, independent verification of purity and identity is
recommended, especially when a comprehensive CoA is not provided. The following
experimental protocols outline standard analytical methods for the quality control of 4-
Chlorobutanamide.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

Objective: To determine the purity of a 4-Chlorobutanamide sample by separating it from
potential impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: A C18 reverse-phase column is suitable for this polar compound.

» Mobile Phase: A gradient of water and acetonitrile (or methanol), both containing a small
amount of formic acid to improve peak shape.

o Sample Preparation: Accurately weigh and dissolve a small amount of the 4-
Chlorobutanamide sample in the initial mobile phase composition.

« Injection and Analysis: Inject a known volume of the sample solution onto the column and
run the gradient program. The purity is determined by the area percentage of the main peak
in the resulting chromatogram.[6]
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Identity Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

Objective: To confirm the chemical structure of 4-Chlorobutanamide.
Methodology:
e Instrumentation: A standard NMR spectrometer (e.g., 400 MHz).

o Sample Preparation: Dissolve a few milligrams of the sample in a deuterated solvent (e.qg.,
Deuterated Chloroform, CDCI3, or Deuterated Dimethyl Sulfoxide, DMSO-d6).

e Analysis: Acquire both *H and 3C NMR spectra. The resulting spectra should be consistent
with the known chemical shifts and coupling constants for the protons and carbons in the 4-
Chlorobutanamide molecule.[6]

Molecular Weight Verification by Mass Spectrometry
(MS)

Obijective: To confirm the molecular weight of 4-Chlorobutanamide.
Methodology:

 Instrumentation: A mass spectrometer, which can be coupled with a gas chromatograph
(GC-MS) or a liquid chromatograph (LC-MS).

« lonization Method: Electron lonization (El) or Electrospray lonization (ESI) can be used.

e Analysis: The mass spectrum should display a molecular ion peak corresponding to the
molecular weight of 4-Chlorobutanamide (121.57 g/mol ).[6]

Visualizing the Procurement and Quality Control
Workflow

To aid researchers in navigating the process of acquiring and verifying high-purity chemicals,
the following diagrams illustrate the key decision points and experimental workflows.
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Figure 1: A logical workflow for the procurement of high-purity research chemicals.
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Figure 2: An experimental workflow for the quality control of 4-Chlorobutanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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